2,4-dimethoxybenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone

• IUPAC Name: N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]-3-methylquinoxalin-2-amine
• InChI: InChI=1S/C18H18N4O2/c1-12-18(21-16-7-5-4-6-15(16)20-12)22-19-11-13-8-9-14(23-2)10-17(13)24-3/h4-11H,1-3H3,(H,21,22)/b19-11+
• InChI Key: BYWMCKZYYFCLED-YBFXNURJSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1NN=CC3=C(C=C(C=C3)OC)OC
• Isomeric SMILES: CC1=NC2=CC=CC=C2N=C1N/N=C/C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

2,4-dimethoxybenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone, also known as DMQX, is a chemical compound that has gained significant attention in the field of neuroscience. DMQX is a selective antagonist of AMPA receptors, which are involved in the regulation of synaptic transmission and plasticity in the brain. The purpose of

Mechanism of Action

2,4-dimethoxybenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone acts as a selective antagonist of AMPA receptors, which are glutamate-gated ion channels that mediate fast synaptic transmission in the brain. By blocking the activity of AMPA receptors, this compound can reduce the excitatory synaptic transmission and plasticity, which can result in various physiological and behavioral effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models and in vitro studies. For example, this compound can reduce the amplitude and frequency of excitatory postsynaptic currents (EPSCs) in hippocampal neurons, which are involved in learning and memory. This compound can also reduce the expression of AMPA receptor subunits and increase the expression of GABAergic markers in the hippocampus, which can result in anxiolytic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

2,4-dimethoxybenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone has several advantages and limitations for lab experiments. One advantage is that this compound is a selective antagonist of AMPA receptors, which allows for the specific manipulation of AMPA receptor activity without affecting other neurotransmitter systems. Another advantage is that this compound has a relatively long half-life and can be administered systemically or locally, which allows for the investigation of long-term effects. However, one limitation is that this compound can have off-target effects on other ion channels or receptors, which can result in unwanted side effects. Another limitation is that this compound can have species-specific effects, which can limit its translational potential.

Future Directions

There are several future directions for the study of 2,4-dimethoxybenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone. One direction is to investigate the role of AMPA receptors in the regulation of neuroinflammation and neuroprotection. Another direction is to explore the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, the development of novel this compound analogs with improved selectivity and pharmacokinetic properties could enhance its translational potential.

Synthesis Methods

2,4-dimethoxybenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone can be synthesized using a multistep process starting from 2,4-dimethoxybenzaldehyde. The first step involves the conversion of 2,4-dimethoxybenzaldehyde to 2,4-dimethoxybenzaldehyde oxime using hydroxylamine hydrochloride. The oxime is then reacted with 3-methylquinoxaline-2-carboxylic acid to form the corresponding hydrazone. Finally, the methyl group is introduced at the 3-position of the quinoxaline ring using methyl iodide.

Scientific Research Applications

2,4-dimethoxybenzaldehyde (3-methyl-2-quinoxalinyl)hydrazone has been extensively used in scientific research to study the role of AMPA receptors in various physiological and pathological conditions. For example, this compound has been used to investigate the role of AMPA receptors in synaptic plasticity, learning and memory, drug addiction, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease.